Cas no 1849263-00-8 (1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 1849263-00-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5719158
• PubChem ID: 121201356
• Update Time: 2025-07-19

1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709439
• 1-(3-methoxyazetidin-1-yl)-2-(methylamino)ethanone
• F1907-5003
• 1-(3-methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one
• 1849263-00-8
• 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C7H14N2O2/c1-8-3-7(10)9-4-6(5-9)11-2/h6,8H,3-5H2,1-2H3
• InChI Key： YKDNXCJDZJNFPR-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CNC)=O)C1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 1849263-00-8 and Product Name: 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one

The compound with the CAS number 1849263-00-8 and the product name 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a 3-Methoxyazetidin-1-yl moiety linked to a methylamino group, forming an ethan-1-one backbone. Such a configuration suggests a high degree of versatility, enabling interactions with various biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic efficacy. The 3-Methoxyazetidin-1-yl group is particularly noteworthy, as it is commonly found in bioactive molecules that exhibit pharmacological properties ranging from antimicrobial to anti-inflammatory effects. This moiety’s ability to modulate enzyme activity and receptor binding makes it a valuable scaffold for medicinal chemists. Furthermore, the presence of the methylamino substituent enhances the compound’s lipophilicity, which is often critical for drug absorption and distribution within the body.

Current research in medicinal chemistry emphasizes the development of molecules that can selectively target specific disease pathways. The 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one compound has been investigated for its potential role in addressing neurological disorders. Studies indicate that this molecule may interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety. The 3-Methoxyazetidin-1-yl part of the structure is believed to modulate serotonin receptor activity, while the methylamino group contributes to stabilizing the pharmacophore, ensuring prolonged binding affinity.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one with greater accuracy. Molecular docking simulations have shown that this compound can bind effectively to targets such as monoamine oxidase (MAO) and cyclooxygenase (COX), enzymes implicated in various pathological processes. These findings align with recent clinical trials that have highlighted the importance of MAO inhibitors in managing neurodegenerative diseases. The structural features of this compound make it a promising candidate for further development into novel therapeutic agents.

The synthesis of 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the 3-Methoxyazetidin-1-yl group typically requires ring-closing metathesis or cyclization reactions, while the attachment of the methylamino moiety often involves nucleophilic substitution or reductive amination techniques. These synthetic pathways underscore the compound’s complexity and the precision required to achieve high yields and purity. Recent innovations in green chemistry have also been applied to optimize these synthetic routes, minimizing waste and energy consumption without compromising efficiency.

In conclusion, the compound with CAS number 1849263-00-8, known as 1-(3-Methoxyazetidin-1-yl)-2-(methylamino)ethan-1-one, represents a significant contribution to pharmaceutical research. Its unique structural composition and demonstrated biological activity position it as a valuable asset in drug discovery programs targeting neurological disorders. As research continues to uncover new therapeutic applications, this compound exemplifies how innovative molecular design can lead to breakthroughs in medicine. Future studies will likely focus on refining its pharmacokinetic properties and exploring synergistic combinations with other bioactive molecules to enhance therapeutic outcomes.